2-(2,3-dimethylphenoxy)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide

• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-12-7-6-10-15(13(12)2)23-11-16(22)19-18-20-17(21-24-18)14-8-4-3-5-9-14/h3-10H,11H2,1-2H3,(H,19,20,21,22)
• InChI Key: YZYZOIVEFXYPAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=NC(=NS2)C3=CC=CC=C3)C

Description

2-(2,3-dimethylphenoxy)-N-(3-phenyl-1,2,4-thiadiazol-5-yl)acetamide is a synthetic organic compound with a complex structure. Let’s break it down:

Chemical Formula: CHNOS

IUPAC Name: this compound

This compound combines elements from different chemical classes: an acetamide group, a thiadiazole ring, and a phenyl group. It exhibits interesting biological properties due to its unique structure.

Preparation Methods

Synthetic Routes:

• Direct Synthesis

  • The compound can be synthesized directly by reacting 2,3-dimethylphenol with 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid chloride in the presence of a base (such as triethylamine).
  • The reaction proceeds through nucleophilic substitution, resulting in the formation of the desired product.

• Sequential Synthesis

  • Alternatively, one can first prepare 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid chloride and then react it with 2,3-dimethylphenol.
  • The acid chloride is obtained by reacting 3-phenyl-1,2,4-thiadiazole-5-carboxylic acid with thionyl chloride.

Industrial Production:

• Industrial-scale production typically involves the direct synthesis method due to its efficiency and simplicity.

Chemical Reactions Analysis

Common Reagents and Conditions:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds:

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